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Compound of Interest

4-Hydroxy-3-iodo-5-
Compound Name:

methoxybenzonitrile
CAS No.: 834907-45-8

Cat. No.: B1342704

Get Quote

Executive Summary & Compound Identity

4-Hydroxy-3-iodo-5-methoxybenzonitrile is a critical intermediate in the synthesis of
catechol-O-methyltransferase (COMT) inhibitors and radiolabeled pharmaceutical tracers. Its
structural uniqueness lies in the asymmetric substitution of the phenolic ring, where the
electron-withdrawing nitrile group (CN) and the heavy iodine atom create distinct spectroscopic

signatures.
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Property Data

IUPAC Name 4-Hydroxy-3-iodo-5-methoxybenzonitrile
Common Name 5-lodovanillonitrile

CAS Registry 834907-45-8

Molecular Formula CsHsINO:2

Molecular Weight 275.04 g/mol

Appearance Colorless to pale yellow crystalline solid
Melting Point 131-133 °C (Lit.), 128-129 °C (Exp.)

Structural Context & Synthesis Workflow

Understanding the synthesis is vital for identifying potential impurities (e.g., unreacted
vanillonitrile or di-iodinated byproducts) in spectroscopic data. The compound is typically
synthesized via the electrophilic aromatic iodination of vanillonitrile.

Synthesis Pathway Diagram

Vanillonitrile 4-Hydroxy-3-iodo-5-methoxybenzonitrile
(4-Hydroxy-3-methoxybenzonitrile) Activation Major Product (Target)
T Electrophilic /
Substitution (Ortho to OH) Over-iodination
Reagents: Impurity:
12/ Kl / Laccase 3,5-Diiodo-4-hydroxybenzonitrile
or ICI/ AcOH

Click to download full resolution via product page

Figure 1: Synthetic pathway highlighting the origin of the target compound and potential
impurities.

Nuclear Magnetic Resonance (NMR) Profiling

The NMR data below is based on measurements in Chloroform-d (CDCls). The asymmetry of
the molecule results in distinct meta-coupled aromatic doublets.
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Proton NMR (*H NMR)

Instrument Frequency: 270-400 MHz Solvent: CDCls (6 7.26 ppm reference)
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ppm) Hz) Context
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between |
and CN.
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Key Diagnostic Feature: The coupling constant (

Hz) confirms the meta relationship between H-2 and H-6. A para substitution pattern would
yield a much larger coupling constant (~8 Hz), while ortho would be ~8-9 Hz.

Carbon NMR (**C NMR)

Instrument Frequency: 100 MHz Solvent: CDCls (& 77.16 ppm reference)
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Shift (6 ppm) Assignment Interpretation
Phenolic carbon (ipso to OH).
150.0 C-4 )
Deshielded by oxygen.
Methoxy-bearing carbon (ipso
145.7 C-5 y g (ip
to OMe).
Aromatic CH.[1] Deshielded
135.2 C-2 relative to benzene due to
electronic effects of CN and I.
Nitrile carbon. Characteristic
117.6 CN ) o
region for aryl nitriles.
113.4 C-6 Aromatic CH (ortho to OMe).
Quaternary carbon (ipso to
105.1 C-1 CN). Shielded by resonance
interaction with CN.
Diagnostic: lodine-bearing
carbon. Heavily shielded due
80.9 C-3
to the "Heavy Atom Effect" of
lodine.
56.6 OMe Methoxy methyl carbon.

Vibrational Spectroscopy (IR)

The Infrared spectrum provides rapid confirmation of functional groups, particularly the nitrile

and phenolic moieties.

Sample Preparation Protocol:

e Method: Potassium Bromide (KBr) Pellet.

e Ratio: Mix ~1 mg of sample with 100 mg of spectroscopic grade KBr.

o Compression: Press at 10 tons for 2 minutes to form a transparent disk.
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Wavenumber . . .
Vibration Mode Intensity Notes

(cm™)
Phenolic OH.

3313 O-H Stretch Broad, Medium Broadening indicates
hydrogen bonding.

3010 C-H Stretch Weak Aromatic C-H stretch.
Diagnostic:
Unmistakable nitrile
peak. Differentiates

2231 C=N Stretch Sharp, Strong
from aldehyde
precursors (which
show C=0 ~1680).

) ) Aromatic skeletal

1595, 1573 C=C Ring Stretch Medium o
vibrations.
Aryl-alkyl ether (OMe)

1284, 1041 C-O Stretch Strong and Phenol (C-OH)

stretches.

Out-of-plane bending,
856, 821 C-H Bend Medium indicative of
substituted benzene.

Carbon-lodine stretch
(often difficult to

assign definitively in

615 C-| Stretch Weak

fingerprint region).

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and the presence of iodine (monoisotopic
mass 127).

Method: Electron Impact (El) or Fast Atom Bombardment (FAB). Molecular lon: [M]* = 275
(based on 27|, 160, 14N).
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Fragmentation Logic Diagram
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CO (28)
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m/z 232
(Quinoid formation)

Click to download full resolution via product page

Figure 2: Predicted fragmentation pathway for EI-MS analysis.

miz Identity Interpretation

Molecular ion. Base peak or

275 M]* _ :

high intensity.

Loss of methyl radical from
260 [M - CH3]*

methoxy group.

Loss of iodine radical.
148 [M-1]* Distinctive large mass loss

(127 Da).

lodine cation (often seen in
127 ("

high energy El).

Experimental Protocols for Validation
Protocol A: 1H NMR Sample Preparation
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e Drying: Ensure the solid sample is dried under high vacuum (0.1 mbar) for 4 hours to remove
solvent traces (water/ethanol) that obscure the OH region.

 Dissolution: Weigh 10-15 mg of 4-Hydroxy-3-iodo-5-methoxybenzonitrile into a clean vial.
e Solvent: Add 0.6 mL of CDCls (99.8% D) containing 0.03% TMS as an internal standard.

o Transfer: Transfer to a 5 mm NMR tube. Cap immediately to prevent evaporation and
moisture uptake.

o Acquisition: Acquire at 298 K with a minimum of 16 scans to ensure high signal-to-noise ratio
for the minor 13C satellites if needed.

Protocol B: Thin Layer Chromatography (TLC)

o Stationary Phase: Silica Gel 60 F254.
o Mobile Phase: Petroleum Ether : Ethyl Acetate (3:1).
o Detection: UV Light (254 nm).

o Expected Rf: ~0.45 — 0.50 (Distinct from Vanillonitrile Rf ~0.35 due to increased lipophilicity
from lodine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of 4-Hydroxy-
3-iodo-5-methoxybenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1342704/docs#technical-guide-spectroscopic-
profiling-of-4-hydroxy-3-iodo-5-methoxybenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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